Cas no 200418-16-2 (4-(chloromethyl)-1,3-thiazole-2-carbonyl chloride)

4-(chloromethyl)-1,3-thiazole-2-carbonyl chloride structure
200418-16-2 structure
Product Name:4-(chloromethyl)-1,3-thiazole-2-carbonyl chloride
CAS No:200418-16-2
MF:C5H3Cl2NOS
MW:196.054417848587
MDL:MFCD13174296
CID:908894
PubChem ID:10607914
Update Time:2025-04-19

4-(chloromethyl)-1,3-thiazole-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-(chloromethyl)-1,3-thiazole-2-carbonyl chloride
    • 2-THIAZOLECARBONYL CHLORIDE, 4-(CHLOROMETHYL)-
    • SCHEMBL1118859
    • 200418-16-2
    • AKOS032961133
    • DTXSID30442398
    • 2-Thiazolecarbonylchloride,4-(chloromethyl)-(9CI)
    • 4-(Chloromethyl)thiazole-2-carbonyl chloride
    • YYRHYWJJIKIDHM-UHFFFAOYSA-N
    • MDL: MFCD13174296
    • Inchi: 1S/C5H3Cl2NOS/c6-1-3-2-10-5(8-3)4(7)9/h2H,1H2
    • InChI Key: YYRHYWJJIKIDHM-UHFFFAOYSA-N
    • SMILES: ClCC1=CSC(C(=O)Cl)=N1

Computed Properties

  • Exact Mass: 194.93100
  • Monoisotopic Mass: 194.9312403g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.20000
  • LogP: 2.26090

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